Cas no 1286719-74-1 (N-(4-methyl-1,3-thiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide
• CAS No: 1286719-74-1
• MF: C₁₃H₁₀N₄O₃S₂
• MW: 334.373499393463
• CID: 5795847
• Update Time: 2025-10-21

N-(4-methyl-1,3-thiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-(thiophene-2-carbonylamino)-1,3-oxazole-4-carboxamide
• N-(4-methyl-1,3-thiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide

• Inchi： 1S/C13H10N4O3S2/c1-7-6-22-13(14-7)17-10(18)8-5-20-12(15-8)16-11(19)9-3-2-4-21-9/h2-6H,1H3,(H,14,17,18)(H,15,16,19)
• InChI Key： YHBFGGLDIMJUAI-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC2=NC(C)=CS2)=O)N=C1NC(C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide

N-(4-Methyl-1,3-thiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1286719-74-1, known as N-(4-methyl-1,3-thiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiazole ring and a thiophene moiety, both of which contribute to its distinctive chemical properties. Recent studies have highlighted its role in the development of novel materials and therapeutic agents.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide involves a series of intricate reactions that leverage the reactivity of heterocyclic compounds. Researchers have employed advanced methodologies such as cross-coupling reactions and amide bond formation to achieve high yields and purity. The incorporation of the thiazole ring and the thiophene group into the molecule's structure has been shown to enhance its stability and reactivity under various conditions.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its ability to form stable bonds with other functional groups. This property makes it an attractive candidate for designing bioactive molecules with specific pharmacological profiles. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities in vitro.

In addition to its pharmaceutical applications, N-(4-methyl-1,3-thiazol-2-yli)-related compounds have also found utility in materials science. The presence of the thiophene moiety imparts electronic properties that are highly desirable in organic electronics. For instance, researchers have explored the use of this compound in the fabrication of flexible electronics and organic light-emitting diodes (OLEDs). Its ability to form self-assembled monolayers has further enhanced its potential in surface chemistry applications.

The structural complexity of this compound necessitates a thorough understanding of its chemical behavior under different conditions. Studies have shown that the carboxamide group plays a crucial role in determining the molecule's solubility and reactivity. This functional group has been exploited in various reactions, including nucleophilic substitutions and condensation reactions, to synthesize derivatives with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-(4-methyl...) compounds. Quantum mechanical calculations have revealed that the sulfur atoms within the heterocyclic rings contribute significantly to the molecule's electronic density distribution. This understanding has enabled researchers to predict and optimize reaction pathways for synthesizing this compound on an industrial scale.

Furthermore, the integration of green chemistry principles into the synthesis of this compound has led to more sustainable production methods. By utilizing renewable feedstocks and minimizing waste generation, scientists have developed eco-friendly routes for synthesizing N-(4-methyl...) derivatives. These efforts align with global initiatives aimed at reducing environmental impact while maintaining high standards of chemical innovation.

In conclusion, N-(4-methyl...) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, derived from the combination of thiazole and thiophene moieties, makes it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.